Cas no 476309-42-9 (N-benzyl-5-nitro-1-benzothiophene-2-carboxamide)

• Product Name: N-benzyl-5-nitro-1-benzothiophene-2-carboxamide
• CAS No: 476309-42-9
• MDL: MFCD02082840
• CID: 4652113
• Update Time: 2025-06-13

N-benzyl-5-nitro-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-BENZYL-5-NITRO-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• N-benzyl-5-nitrobenzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 5-nitro-N-(phenylmethyl)-
• N-benzyl-5-nitro-1-benzothiophene-2-carboxamide

• MDL： MFCD02082840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on N-benzyl-5-nitro-1-benzothiophene-2-carboxamide

Comprehensive Overview of N-benzyl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 476309-42-9)

N-benzyl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 476309-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique benzothiophene core and nitro functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to pharmacologically active scaffolds. The presence of the benzyl and carboxamide moieties further enhances its reactivity, making it a valuable building block for designing novel therapeutic agents.

In recent years, the demand for N-benzyl-5-nitro-1-benzothiophene-2-carboxamide has surged due to its relevance in addressing contemporary health challenges. For instance, its derivatives are being explored for their potential in targeting oxidative stress-related diseases, a topic of growing interest among health-conscious consumers. Additionally, the compound's role in anti-inflammatory and antimicrobial research aligns with the global focus on combating antibiotic resistance. These applications make it a hot topic in scientific forums and search engine queries, where users frequently search for terms like "nitrobenzothiophene derivatives" and "benzothiophene carboxamide uses."

The synthesis of N-benzyl-5-nitro-1-benzothiophene-2-carboxamide involves multi-step organic reactions, often starting from commercially available benzothiophene precursors. Key steps include nitration at the 5-position and subsequent amidation with benzylamine. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, as impurities can significantly impact downstream applications. This focus on synthesis optimization is reflected in search trends, where queries like "how to synthesize nitrobenzothiophene carboxamide" are common among chemistry enthusiasts and professionals.

From a structural perspective, the N-benzyl-5-nitro-1-benzothiophene-2-carboxamide molecule exhibits intriguing electronic properties due to the electron-withdrawing nitro group and the electron-donating benzyl substituent. This duality makes it a subject of interest in computational chemistry studies, where researchers model its interactions with biological targets. Such studies are often linked to popular search terms like "molecular docking of benzothiophene derivatives" and "DFT studies on nitrobenzothiophenes," highlighting the compound's relevance in both experimental and theoretical research.

Beyond pharmaceuticals, N-benzyl-5-nitro-1-benzothiophene-2-carboxamide has potential applications in material science. Its conjugated system and nitro group make it a candidate for developing organic semiconductors and photovoltaic materials. This aligns with the increasing global demand for sustainable energy solutions, a topic frequently searched under terms like "organic electronics" and "green energy materials." The compound's versatility underscores its importance in interdisciplinary research.

Quality control and analytical characterization are critical for N-benzyl-5-nitro-1-benzothiophene-2-carboxamide. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure batch-to-batch consistency. These methods are often discussed in online forums, with searches like "HPLC analysis of benzothiophene carboxamides" reflecting user interest. Proper storage conditions, typically under inert atmospheres and low temperatures, are also emphasized to maintain stability.

In conclusion, N-benzyl-5-nitro-1-benzothiophene-2-carboxamide (CAS No. 476309-42-9) is a multifaceted compound with broad applications in drug discovery, material science, and computational chemistry. Its unique structure and functional groups make it a valuable tool for researchers addressing modern scientific challenges. As interest in sustainable chemistry and targeted therapies grows, this compound is poised to remain a key player in innovative research endeavors.